Cas no 648956-85-8 (Benzene, 1,4-dimethoxy-2-[[[4-(trifluoromethyl)phenyl]methyl]thio]-)

• Product Name: Benzene, 1,4-dimethoxy-2-[[[4-(trifluoromethyl)phenyl]methyl]thio]-
• CAS No: 648956-85-8
• MF: C₁₆H₁₅F₃O₂S
• MW: 328.34931397438
• CID: 411801
• PubChem ID: 12065355
• Update Time: 2025-04-19

Benzene, 1,4-dimethoxy-2-[[[4-(trifluoromethyl)phenyl]methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dimethoxy-2-[[[4-(trifluoromethyl)phenyl]methyl]thio]-
• 1,4-dimethoxy-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]benzene
• DTXSID20476804
• 648956-85-8

• Inchi： 1S/C16H15F3O2S/c1-20-13-7-8-14(21-2)15(9-13)22-10-11-3-5-12(6-4-11)16(17,18)19/h3-9H,10H2,1-2H3
• InChI Key： SYVZXNPLCYRDNF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)CC1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 328.07455
• Monoisotopic Mass: 328.07448538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 18.46